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Compound of Interest

Compound Name: Lanierone

Cat. No.: B1212538

For immediate release: This document provides essential safety and logistical information for
the proper handling and disposal of Lanierone, a pheromone used in research and drug
development. The following procedures are designed to ensure the safety of laboratory
personnel and to minimize environmental impact.

l. Immediate Safety and Handling Precautions

When handling Lanierone, particularly in the event of a leak or spill from a sealed device, the
following personal protective equipment (PPE) is recommended[1]:

o Eye/Face Protection: Safety glasses should be worn.[1]

» Skin Protection: Use organic-resistant or latex/vinyl gloves.[1]

e Hand Washing: Always wash hands thoroughly after handling.[1]

In case of accidental exposure, follow these first-aid measures:

 Inhalation: Move the individual to fresh air. If irritation continues, seek medical attention.[1]

» Skin Contact: Wash the affected area with soap and warm water. If irritation persists, seek
medical attention.[1]

o Eye Contact: For at least 15 minutes, flush the eyes with water or a saline solution and seek
medical attention.[1]
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« Ingestion: If a significant quantity is ingested, give water or milk to dilute and consider
seeking medical attention. Do not induce vomiting.[1]

Il. Operational Disposal Plan

According to the Safety Data Sheet (SDS), Lanierone, particularly when contained within intact
sealed plastic release devices, is considered non-hazardous waste and can be disposed of in
residential or domestic garbage.[1]

Step-by-Step Disposal Procedure for Intact Devices:

o Confirmation of Integrity: Ensure the sealed plastic release devices containing Lanierone
are not punctured or leaking.[1]

o Disposal: Place the intact devices directly into the regular solid waste stream designated for
domestic garbage.[1]

Procedure for Leaking or Punctured Devices:
In the event of a leak or spill, the following steps should be taken:

o Wear Appropriate PPE: Before handling, put on safety glasses and organic-resistant gloves.

[1]

o Containment of Liquid: Absorb any leaked liquid using vermiculite or another suitable spill kit
absorbent material.[1]

» Collection of Devices: Collect the damaged devices for disposal.[1]

» Disposal of Waste: Dispose of the absorbent material and the damaged devices in the
domestic garbage.[1]

» Decontamination of Area: Wash the spill area thoroughly with soap and water.[1]

lll. Quantitative Data Summary

The following table summarizes key quantitative data for Lanierone based on available safety
information.
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Property Value

Melting Point 57°C

Initial Boiling Point 275°C (estimated)
Flash Point 117°C

Solubility in Water Insoluble

o Soluble in alcohol, acetone, ether, petroleum
Solubility in Solvents "
ether

(Source: Lanierone Safety Data Sheet)[1]

IV. Experimental Protocols

The provided information does not contain detailed experimental protocols. The disposal
procedures are based on the Safety Data Sheet.

V. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Lanierone.
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Caption: Lanierone Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1212538#lanierone-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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